Cas no 944897-50-1 (5-(2-fluorophenyl)-4H-1,2,4-triazole-3-carboxylic acid)

5-(2-fluorophenyl)-4H-1,2,4-triazole-3-carboxylic acid structure
944897-50-1 structure
Product Name:5-(2-fluorophenyl)-4H-1,2,4-triazole-3-carboxylic acid
CAS No:944897-50-1
MF:C9H6FN3O2
MW:207.161244869232
CID:2818005
PubChem ID:72211023
Update Time:2023-11-28

5-(2-fluorophenyl)-4H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-5-carboxylic acid, 3-(2-fluorophenyl)-
    • AB57476
    • 5-(2-FLUOROPHENYL)-4H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID
    • 5-(2-fluorophenyl)-4H-1,2,4-triazole-3-carboxylic acid
    • Inchi: 1S/C9H6FN3O2/c10-6-4-2-1-3-5(6)7-11-8(9(14)15)13-12-7/h1-4H,(H,14,15)(H,11,12,13)
    • InChI Key: VHANVYQYIJPGAX-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=NNC(C(=O)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.9

5-(2-fluorophenyl)-4H-1,2,4-triazole-3-carboxylic acid Pricemore >>

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